Cas no 1805112-73-5 (Methyl 2-chloro-5-fluoro-3-methylbenzoate)

• Product Name: Methyl 2-chloro-5-fluoro-3-methylbenzoate
• CAS No: 1805112-73-5
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD28751879
• CID: 4618499
• PubChem ID: 121229122
• Update Time: 2025-11-06

Methyl 2-chloro-5-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-fluoro-3-methylbenzoate
• AS-43935
• 1805112-73-5
• MFCD28751879
• CS-0153243
• Methyl2-chloro-5-fluoro-3-methylbenzoate
• AKOS027425757

• MDL： MFCD28751879
• Inchi： 1S/C9H8ClFO2/c1-5-3-6(11)4-7(8(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： KOWDYLBNZKLGDP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC(=CC=1C)F

Computed Properties

• Exact Mass: 202.02
• Monoisotopic Mass: 202.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-chloro-5-fluoro-3-methylbenzoate

Methyl 2-chloro-5-fluoro-3-methylbenzoate (CAS No. 1805112-73-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-5-fluoro-3-methylbenzoate, identified by its unique Chemical Abstracts Service (CAS) number 1805112-73-5, represents a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative, characterized by its chloro and fluoro substituents, has garnered attention due to its versatile applications in the synthesis of active pharmaceutical ingredients (APIs). The structural peculiarities of this compound make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 2-chloro-5-fluoro-3-methylbenzoate consists of a benzene ring substituted with a methyl group at the 3-position, a chloro group at the 2-position, and a fluoro group at the 5-position, esterified with methanol. This configuration imparts unique electronic and steric properties that are exploited in various synthetic pathways. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) groups allows for selective functionalization, making it an ideal candidate for constructing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for compounds with specific heterocyclic motifs. Methyl 2-chloro-5-fluoro-3-methylbenzoate has emerged as a crucial building block in the synthesis of several therapeutic classes, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its role in constructing biaryl structures is particularly noteworthy, as biaryl motifs are prevalent in many FDA-approved drugs.

One of the most compelling applications of Methyl 2-chloro-5-fluoro-3-methylbenzoate is in the development of targeted cancer therapies. Researchers have leveraged its structural framework to design small molecules that inhibit specific oncogenic pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting tyrosine kinases, which play a pivotal role in cancer cell proliferation and survival. The chloro and fluoro substituents enhance binding affinity to protein targets by modulating hydrophobic interactions and hydrogen bonding networks.

The fluoro group, in particular, has been extensively studied for its ability to improve metabolic stability and bioavailability of drug candidates. In Methyl 2-chloro-5-fluoro-3-methylbenzoate, the fluoro atom at the 5-position contributes to the overall pharmacokinetic profile of derived compounds by reducing susceptibility to enzymatic degradation. This property is especially valuable in designing long-acting drugs that require fewer dosing regimens.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 2-chloro-5-fluoro-3-methylbenzoate. Molecular docking studies have revealed its high binding affinity to various protein targets, including enzymes and receptors involved in metabolic disorders and infectious diseases. These computational insights have guided experimental efforts to optimize synthetic routes and improve yields.

The synthesis of Methyl 2-chloro-5-fluoro-3-methylbenzoate itself is an intricate process that requires precise control over reaction conditions. Traditional synthetic methods often involve multi-step sequences involving halogenation, fluorination, and esterification reactions. However, recent innovations have introduced more efficient one-pot procedures that minimize waste and enhance scalability.

The role of green chemistry principles in synthesizing Methyl 2-chloro-5-fluoro-3-methylbenzoate cannot be overstated. Researchers are increasingly adopting solvent-free reactions, catalytic methods, and renewable feedstocks to reduce environmental impact. These sustainable approaches align with global efforts to promote eco-friendly pharmaceutical manufacturing.

In conclusion, Methyl 2-chloro-5-fluoro-3-methylbenzoate (CAS No. 1805112-73-5) is a pivotal intermediate with far-reaching implications in pharmaceutical research and development. Its unique structural features enable the synthesis of diverse therapeutic agents, particularly those targeting critical biological pathways involved in cancer and metabolic diseases. As research continues to uncover new applications for this compound, its significance in modern drug discovery is poised to grow even further.